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An In-depth Technical Guide on the Potential Research Applications of 1-Phenyl-2-Propanol

Audience: Researchers, scientists, and drug development professionals.

Introduction
1-Phenyl-2-propanol, also known as benzylmethylcarbinol or α-methylphenethyl alcohol, is a

chiral aromatic alcohol with significant utility in organic synthesis and pharmaceutical

development.[1][2][3] Its structure, featuring a phenyl group, a secondary alcohol, and a chiral

center, makes it a versatile building block for more complex molecules.[1][4] This technical

guide provides a comprehensive overview of the primary research applications of 1-phenyl-2-
propanol, focusing on its role as a synthetic intermediate, its use in asymmetric synthesis, and

its relevance in forensic and biological studies.

Physicochemical Properties and Synthesis
1-Phenyl-2-propanol is a clear, colorless liquid at room temperature.[2][5] Its physical and

chemical characteristics are foundational to its applications in various experimental settings.

Data Presentation: Table 1. Physicochemical Properties of 1-Phenyl-2-Propanol
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Property Value References

Molecular Formula C₉H₁₂O [6]

Molar Mass 136.19 g/mol [2][6]

Appearance Clear colorless liquid [2][5]

Boiling Point 219-221 °C

Density 0.973 g/mL at 25 °C

Refractive Index n20/D 1.522

CAS Number 14898-87-4 (racemate) [6]

Synthetic Methodologies
1-Phenyl-2-propanol can be synthesized through various chemical and biological routes. A

prevalent laboratory method is the reduction of 1-phenyl-2-propanone (P2P). Biocatalytic

reduction is also employed for enantioselective synthesis.[7]

Experimental Protocols: Protocol 1. Synthesis via Reduction of 1-Phenyl-2-Propanone

Objective: To synthesize racemic 1-phenyl-2-propanol through the chemical reduction of a

ketone precursor.

Materials:

1-phenyl-2-propanone (P2P)

Sodium borohydride (NaBH₄)

Methanol (MeOH)

Diethyl ether

1 M Hydrochloric acid (HCl)

Saturated sodium chloride solution (brine)
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Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, magnetic stirrer, separatory funnel, rotary evaporator.

Methodology:

Dissolve 1-phenyl-2-propanone (1.0 eq) in methanol in a round-bottom flask and cool the

solution to 0°C in an ice bath.

Slowly add sodium borohydride (1.5 eq) portion-wise, ensuring the temperature remains

below 10°C.

Once the addition is complete, remove the ice bath and allow the mixture to stir at room

temperature for 3 hours.

Quench the reaction by the slow addition of 1 M HCl until the solution is acidic and

effervescence ceases.

Remove the methanol under reduced pressure using a rotary evaporator.

Extract the remaining aqueous layer with diethyl ether (3x volumes).

Combine the organic extracts and wash sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo

to yield the crude product.

Purify the resulting oil via vacuum distillation to obtain pure 1-phenyl-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

